5-cyclobutyl-N-(2-piperidin-1-yl-2-pyridin-3-ylethyl)-1,3,4-oxadiazol-2-amine

• IUPAC Name: 5-cyclobutyl-N-(2-piperidin-1-yl-2-pyridin-3-ylethyl)-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C18H25N5O/c1-2-10-23(11-3-1)16(15-8-5-9-19-12-15)13-20-18-22-21-17(24-18)14-6-4-7-14/h5,8-9,12,14,16H,1-4,6-7,10-11,13H2,(H,20,22)
• InChI Key: WRILXMXHPTZXAP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(CNC2=NN=C(O2)C3CCC3)C4=CN=CC=C4
• Molecular Formula: C18H25N5O
• Molecular Weight: 327.4 g/mol

Description

Synthesis Analysis

The synthesis of 1,3,4-oxadiazole derivatives involves several steps, including the cyclization of key intermediates and treatment with various primary or secondary amines. For example, a study described the linear strategy in synthesizing novel amine derivatives of 5-[5-(chloromethyl)-1, 3, 4-oxadiazol-2-yl]-2-(4-fluorophenyl)-pyridine, highlighting the importance of microwave irradiation and the use of chloroacetyl chloride and phosphoryl oxychloride for key intermediate formation (Vinayak, Sudha, & Lalita, 2017).

Molecular Structure Analysis

Molecular structure analysis is crucial for understanding the compound's reactivity and interaction with biological targets. The structure of similar compounds, such as N,N-dibenzyl-N-{1-[5-(3-aryl)-1,3,4-oxadiazol-2-yl]cyclobutyl}amine derivatives, has been elucidated using techniques like NMR, MS, and IR spectroscopy, providing insights into the compound's configuration and stability (Shajari, Kazemizadeh, & Ramazani, 2012).